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Compound of Interest

Compound Name: WNK463

Cat. No.: B611815 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, storage, and handling

of stock solutions of WNK463, a potent, orally bioavailable pan-WNK (With-No-Lysine) kinase

inhibitor.[1][2] Accurate preparation of stock solutions is critical for ensuring the reproducibility

and reliability of experimental results. This guide summarizes the key physicochemical

properties of WNK463 and offers a step-by-step methodology for its dissolution in Dimethyl

Sulfoxide (DMSO).

Physicochemical Properties of WNK463
WNK463 is a white to off-white solid powder.[1] A summary of its relevant properties is provided

in the table below. It is crucial to use fresh, anhydrous DMSO for preparing solutions, as

hygroscopic DMSO can significantly reduce the compound's solubility.[1][2][3]
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Property Value Citations

Molecular Formula C₂₁H₂₄F₃N₇O₂ [1][4][5]

Molecular Weight 463.46 g/mol [1][2][4][6]

Appearance
White to off-white/beige solid

powder
[1]

Solubility in DMSO ≥ 30 mg/mL (64.73 mM) [1][3]

Purity (HPLC) Typically ≥98%

WNK Signaling Pathway Inhibition by WNK463
WNK kinases are key regulators of ion homeostasis and blood pressure. WNK463 is a pan-

inhibitor, targeting all four members of the WNK family (WNK1, WNK2, WNK3, WNK4).[2][6]

This inhibition prevents the phosphorylation and activation of downstream kinases such as

SPAK and OSR1, ultimately affecting ion transporter activity.
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Caption: WNK463 inhibits the WNK kinase signaling cascade.
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Experimental Protocol: Preparing a 10 mM WNK463
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of WNK463 in DMSO. Adjust

calculations accordingly for different desired concentrations.

3.1 Materials and Equipment

WNK463 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile amber glass vials or polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2 Experimental Workflow

Caption: Workflow for WNK463 stock solution preparation.

3.3 Step-by-Step Procedure

Preparation: Allow the WNK463 vial and DMSO to equilibrate to room temperature before

opening to prevent moisture condensation.

Weighing: Tare a sterile vial on an analytical balance. Carefully weigh a desired amount of

WNK463 powder (e.g., 5 mg) into the vial. Record the exact mass.

Calculation: Use the following formula to calculate the volume of DMSO required to achieve

a 10 mM concentration:
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Volume (µL) = (Mass (mg) / 463.46 mg/mmol) * 100

Example for 5 mg of WNK463: Volume (µL) = (5 mg / 463.46 mg/mmol) * 100 = 1078.8 µL

Dissolution: Using a calibrated micropipette, add the calculated volume of DMSO to the vial

containing the WNK463 powder.

Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. A clear solution should be obtained. If dissolution is slow, brief sonication in a

water bath can be applied.

Verification: Visually inspect the solution against a light source to ensure no undissolved

particulates remain.

Aliquoting: To avoid repeated freeze-thaw cycles, dispense the stock solution into smaller,

single-use aliquots in sterile polypropylene tubes.[2][7] Clearly label each aliquot with the

compound name, concentration, and date of preparation.

Storage and Handling
Proper storage is essential to maintain the stability and activity of WNK463.

Form
Storage
Temperature

Duration Citations

Powder -20°C 3 years [1]

4°C 2 years [1]

DMSO Stock Solution -80°C 6 months - 1 year [1][2]

-20°C 1 month [1][2]

Handling Recommendations:

Always use fresh, anhydrous DMSO to prepare solutions.

Protect solutions from light.[8]
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For cell-based assays, ensure the final concentration of DMSO in the culture medium does

not exceed a level that affects cell viability (typically ≤ 0.1%).[7]

When preparing working solutions, dilute the stock solution with the appropriate aqueous

buffer or cell culture medium immediately before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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